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Compound of Interest

Compound Name: 3,3-Difluoroazepane; oxalic acid

Cat. No.: B15303116

Get Quote

Product: 3,3-Difluoroazepane Oxalate CAS (Free Base): 1228254-59-8 | CAS (HCl Salt):

288315-03-7 Application: Bioisosteric replacement for azepane/piperidine; metabolic stability

enhancement.

Executive Summary: The Characterization
Challenge
3,3-Difluoroazepane is a 7-membered saturated heterocycle. The introduction of the gem-

difluoro group at the C3 position (beta to the nitrogen) creates unique electronic deshielding

and conformational rigidity.

While the Oxalate salt offers superior crystallinity and non-hygroscopic handling compared to

the Hydrochloride (HCl) alternative, it presents specific NMR challenges:

Solubility: Limited solubility in non-polar solvents (

).

Carbon Obscuration: The oxalate carbonyl signal can interfere with carbonyl-containing

substrates in
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NMR.

Proton Exchange: The acidic oxalate protons are often invisible in

.

This guide compares the performance of different NMR solvent systems and validation

workflows to establish a "Gold Standard" protocol.

Comparative Analysis: Solvent System Performance
The choice of solvent dictates the resolution of the critical

-proton signals (

and

) and the visibility of the salt counterion.

Table 1: Solvent Performance Matrix for 3,3-
Difluoroazepane Oxalate[1]

Feature
Deuterium Oxide (

)

DMSO-
Chloroform (

)

Solubility
Excellent (>50

mg/mL)
Good (>20 mg/mL)

Poor (Suspension

risk)

H-N/H-O Signals
Invisible (Rapid

exchange)

Visible (Broad

singlets)
N/A

Coupling Resolution High (Sharp signals)
Medium (Viscosity

broadening)
Low (Aggregation)

Salt Verification
Cannot detect Oxalate

protons

Detects Oxalate OH

(very broad)
N/A

Chemical Shift

Stability
pH dependent (pD) Stable Unstable

Recommendation
Primary

Characterization
Stoichiometry Check Avoid for Salt
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Expert Insight: Use

for structural assignment of the azepane ring due to superior shimming and

resolution of the

couplings. Use DMSO-

only if you need to confirm the molar ratio of the oxalate salt (via integration of the

broad acid peak vs. the ring protons).

Structural Validation: 1H and 19F NMR Signatures
The presence of fluorine atoms induces significant splitting patterns.[1][2] The following data

represents the expected diagnostic signals derived from validated analogs (e.g., 3,3-

difluoropiperidine) and electronic shielding principles.

A. NMR (Decoupled vs. Coupled)
Chemical Shift:

-110 to -120 ppm (Typical for

-difluoro amines).

Multiplicity:

Proton-Coupled: Complex quintet or multiplet due to coupling with

(geminal) and

(vicinal).

Proton-Decoupled: Singlet (Critical for purity assay).

Comparison: Unlike 4,4-difluoroazepane (symmetry), the 3,3-isomer is asymmetrical, making

the
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signal distinctively complex in coupled spectra.

B. NMR Diagnostic Peaks ( )
The

-protons (

) are the most diagnostic. They appear significantly downfield due to the inductive effect of both
the Nitrogen and the

-Fluorines.

Position Proton Type
Multiplicity (J
values)

Approx. Shift (

ppm)

H-2 -CH2 (between N and

CF2)

Triplet of Triplets (

)
3.60 – 3.80

H-7 -CH2 (next to N) Triplet / Multiplet 3.20 – 3.40

H-4 -CH2 Multiplet 2.10 – 2.30

H-5, H-6 Ring CH2 Broad Multiplets 1.60 – 1.90

C. NMR: The Oxalate Marker[1]
C-3 (CF2): Triplet (

) at ~115-120 ppm.

C-2: Triplet (

).

Oxalate Counterion: Single sharp peak at

165-170 ppm. This is the definitive confirmation of the oxalate salt form over HCl.
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Experimental Protocol: Self-Validating Workflow
Step 1: Sample Preparation

Massing: Weigh 10-15 mg of 3,3-difluoroazepane oxalate.

Solvent Addition: Add 0.6 mL of

(99.9% D).

Note: If solution is cloudy, sonicate for 30 seconds. If cloudiness persists, filter through a

cotton plug (indicates free base impurity).

Reference: Add 1

L of DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) as internal standard (

0.00). Avoid TMS in

.

Step 2: Acquisition Parameters
Temperature: 298 K (25°C).

Experiment:

Sweep Width: >200 ppm (to capture sidebands).

Mandatory: Run both ${^1H}$-coupled (for structure) and ${^1H}$-decoupled (for

integration/purity).

Experiment:

Delay (D1): Set to >2.0s to allow relaxation of the quaternary oxalate carbons.

Step 3: Data Processing Logic (Graphviz)[1]
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Sample: 3,3-Difluoroazepane Oxalate

Dissolve in D2O

Is solution clear?

Run 19F NMR (Decoupled)

Yes

FAIL: Check Purity/Isomers

No (Insoluble)

Single Peak @ -115 ppm?

Run 1H NMR

Run 13C NMR

Peak @ 165 ppm?

Yes No (Multiple Peaks)

PASS: Validated Salt

Yes

FAIL: Free Base/HCl Form

No (Missing Oxalate)
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Caption: Figure 1. Self-validating NMR characterization logic flow for 3,3-difluoroazepane

oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15303116/docs#benchmarking-characterization-3-3-
difluoroazepane-oxalate-nmr-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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